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Compound of Interest

Dimethyl 1H-imidazole-4,5-
Compound Name:

dicarboxylate

Cat. No.: B105194

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Dimethyl 1H-imidazole-4,5-
dicarboxylate, a versatile heterocyclic compound with significant applications in medicinal
chemistry and materials science. This document details its chemical structure, physicochemical
properties, synthesis, and its role as a key intermediate in the development of therapeutic
agents.

Core Compound Properties

Dimethyl 1H-imidazole-4,5-dicarboxylate is a stable, white to off-white crystalline solid.[1] Its
fundamental properties are summarized in the table below, providing a quick reference for
laboratory use.
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Property Value Reference(s)
CAS Number 3304-70-9 [1][2][3]
Molecular Formula C7HsN20a4 [1][4]
Molecular Weight 184.15 g/mol [1114]

White to almost white
Appearance , [1][2]
crystalline powder

Melting Point 207 - 212 °C [1]

Purity > 98% (HPLC) [1][4]

dimethyl 1H-imidazole-4,5-
IUPAC Name ] [5]
dicarboxylate

1H-Imidazole-4,5-dicarboxylic
Synonyms o [11[2][3]
acid dimethyl ester

Solubility Sparingly soluble in water. [6]

Spectroscopic Data

The structural integrity of Dimethyl 1H-imidazole-4,5-dicarboxylate is confirmed through
various spectroscopic techniques. The following tables summarize key spectral data.

NMR Spectroscopy

Chemical Shift (8)

Nucleus Multiplicity Assignment
Ppm

1H NMR ~7.9 s Imidazole C2-H

~3.8 S Ester -OCHs

13C NMR ~162 Ester C=0

~138 Imidazole C2

~128 Imidazole C4/C5

~52 Ester -OCHs
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Note: Predicted chemical shifts. Actual values may vary depending on the solvent and
experimental conditions.

Infrared (IR) Spectroscopy

Wavenumber (cm—?) Intensity Assignment

~3100 Broad N-H stretch (imidazole)
~2950 Medium C-H stretch (methyl)

~1720 Strong C=0 stretch (ester)

~1550 Medium C=N stretch (imidazole ring)
~1250 Strong C-O stretch (ester)

Mass Spectrometry

m/z Relative Intensity Assighment

184 High [M]* (Molecular lon)
153 High [M - OCHs]*

125 Medium [M - COOCHs]*

97 Medium [M - 2(COOCH3)]*

Experimental Protocols
Synthesis of Dimethyl 1H-imidazole-4,5-dicarboxylate

The synthesis of Dimethyl 1H-imidazole-4,5-dicarboxylate can be achieved through a two-
step process involving the synthesis of the parent imidazole-4,5-dicarboxylic acid followed by
esterification.

Step 1: Synthesis of Imidazole-4,5-dicarboxylic Acid

This protocol is adapted from a patented industrial process.
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o Materials: Imidazole, Formaldehyde (37% aqueous solution), Potassium Hydroxide, Nitric
Acid (65%).

e Procedure:

o In a round-bottom flask, dissolve 1 mole of imidazole in a 2 to 5-fold molar excess of 37%
aqueous formaldehyde.

o Add a catalytic amount of a strong base such as potassium hydroxide.

o Heat the mixture to reflux for 2-4 hours. This results in the formation of hydroxymethylated
imidazole intermediates.

o In a separate reaction vessel, bring a 15 to 20-fold molar excess of 65% nitric acid to a
boil.

o Slowly add the hydroxymethylated imidazole mixture to the boiling nitric acid.

o Continue heating at 100-140°C for 6-10 hours to facilitate the oxidation of the
hydroxymethyl groups to carboxylic acids.

o Upon cooling, imidazole-4,5-dicarboxylic acid will precipitate from the solution.
o Isolate the solid product by filtration, wash with cold water, and dry under vacuum.
Step 2: Esterification to Dimethyl 1H-imidazole-4,5-dicarboxylate
This is a standard Fischer esterification protocol.
o Materials: Imidazole-4,5-dicarboxylic acid, Methanol, Concentrated Sulfuric Acid.
e Procedure:

o Suspend 1 mole of imidazole-4,5-dicarboxylic acid in an excess of methanol in a round-
bottom flask.

o Carefully add a catalytic amount of concentrated sulfuric acid to the suspension.
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o Heat the mixture to reflux for 4-6 hours, or until the reaction is complete (monitored by
TLC).

o Cool the reaction mixture to room temperature.

o Neutralize the excess acid with a suitable base (e.g., saturated sodium bicarbonate
solution).

o The product, Dimethyl 1H-imidazole-4,5-dicarboxylate, will precipitate.

o Collect the solid by filtration, wash with water, and recrystallize from a suitable solvent
(e.g., methanol/water mixture) to obtain the pure product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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